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This protocol outlines the standard procedures for assessing the rewarding or aversive effects of substances

using the CPP paradigm, adaptable for testing novel compounds like 18-MC [1] [2] [3].

Apparatus

Design: A two- or three-compartment apparatus. The three-compartment design, with two distinct
larger chambers connected by a smaller, neutral chamber, is common as it provides an unbiased

starting point [1] [3].
Cues: Chambers must be distinctly different using visual (e.g., wall color, patterns), tactile (e.g., floor

texture: grid vs. rough PVC), and/or olfactory cues (e.g., different scents under flooring) [1] [3]. For
rodents, tactile cues are often highly salient [1].

Subjects

Common subjects are rats or mice [2]. Details on species, strain, age, weight, and housing conditions
should be standardized and reported, as these factors can influence results [4].

Pre-Conditioning (Habituation & Baseline Preference Test)

Purpose: To habituate animals to the apparatus and handling, reducing novelty stress, and to

determine initial chamber preference [2].
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Procedure:

Handle animals for several days prior to testing [2].
Place the animal in the neutral central chamber with all guillotine doors open, allowing free

exploration of the entire apparatus for 15 minutes [3].
Record the time spent in each chamber over multiple days. The data from the final day is used

as the baseline (T0) [3].
Apparatus Bias: Determine if the apparatus is biased (animals show a significant innate preference

for one chamber) or unbiased. This influences the experimental design (see below) [4] [3].

Conditioning Phase

Purpose: To pair the subjective effects of the substance (unconditioned stimulus) with a specific
environment (neutral stimulus) [2].

Design: A typical design uses 6 days with two sessions per day (morning and evening), separated by
at least 10 hours [3].

Procedure:
Group Assignment: Randomly assign subjects to a treatment group (e.g., 18-MC) or a control

group (vehicle) [3].
Chamber Assignment: Use an unbiased design (chambers paired with drug/vehicle are

randomly assigned) or a biased design (the drug is paired with the chamber initially least
preferred by the subject) [1] [4].

Session Structure: On each conditioning day, inject the animal with the assigned substance
(18-MC or vehicle) and immediately confine it to the designated chamber for 30-45 minutes [3].

Alternate pairings daily (e.g., Day 1: Drug-Paired Chamber, Day 2: Vehicle-Paired Chamber).

The workflow below summarizes the key stages of a standard CPP experiment.
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Post-Conditioning Test

Purpose: To assess if a conditioned preference or aversion has developed [1].
Procedure:

Conduct the test 24 hours after the final conditioning session in a drug-free state [1].
Identical to the baseline test: place the animal in the neutral chamber with all doors open and

allow free exploration for 15 minutes [3].
Record the time spent in each chamber.

Data Analysis

Multiple analytical approaches exist for quantifying CPP [4]. The table below summarizes common methods.

Analysis Method Formula/Comparison Key Advantage

Difference Score Time(CS+ post) - Time(CS+ pre) [4] Accounts for individual
baseline preferences.

Compartment
Comparison

Time(CS+ post) vs. Time(CS- post) [4] Directly compares the two
choices at test.

Preference Ratio Time(CS+ post) / [Time(CS+ post) +

Time(CS- post)] [4]
Normalizes for overall
activity.

A Conditioned Place Preference (CPP) is inferred if subjects spend significantly more time in the drug-

paired compartment during the post-test compared to their baseline or to the vehicle-paired compartment.

Conversely, a Conditioned Place Aversion (CPA) is inferred if they spend less time [1].

Key Methodological Considerations for 18-MC

When adapting this protocol for 18-MC, several factors must be empirically determined and carefully

controlled.
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Dose-Response Relationship: The effects of drugs in CPP are highly dose-dependent. A full dose-

response curve is necessary, as many drugs produce CPP at lower doses but can cause CPA at
higher doses [1]. The optimal dose for 18-MC is unknown.

Timing and Pharmacokinetics: The drug's time course is critical. The conditioning session length
should coincide with the peak subjective effects of the drug. Slow-onset, long-duration drugs are poor

reinforcers in CPP [1].
Control Groups: A vehicle control group is essential. For 18-MC, which is an ibogaine analog,

comparisons to a positive control group (e.g., morphine or ibogaine itself) would be highly informative
[5].

Safety and Toxicity: Ibogaine is known for its cardiotoxicity and hallucinogenic potential [5]. Before
conducting CPP, preliminary studies must establish the safety profile of 18-MC, focusing on cardiac

effects (e.g., hERG channel inhibition) and general toxicity [5].

Potential Applications & Future Directions

Given that its parent compound, ibogaine, has shown anti-addictive properties for multiple substances, a CPP

protocol for 18-MC could be used to investigate [5]:

Rewarding/Aversive Potential: Does 18-MC itself produce CPP or CPA?
Anti-Addictive Properties: Can 18-MC treatment reduce CPP established by other drugs of abuse

(e.g., opioids, psychostimulants)?
Neural Mechanisms: Using CPP in conjunction with neuroscience techniques (lesions,

pharmacology, chemogenetics) to elucidate the circuits mediating 18-MC's effects [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Conditioned Place Preference - NCBI - NIH [ncbi.nlm.nih.gov]

2. Conditioned place preference [en.wikipedia.org]

3. A Conditioned Place Preference Protocol for Measuring ... [jove.com]

4. Quantifying conditioned place preference: a review of ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK5229/
https://www.ncbi.nlm.nih.gov/books/NBK5229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7874389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7874389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7874389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7874389/
https://www.ncbi.nlm.nih.gov/books/NBK5229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10484009/
https://www.smolecule.com/products/s649617?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK5229/
https://en.wikipedia.org/wiki/Conditioned_place_preference
https://www.jove.com/t/58384/a-conditioned-place-preference-protocol-for-measuring-incubation
https://pmc.ncbi.nlm.nih.gov/articles/PMC10484009/
https://www.smolecule.com/products/s649617?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


5. A Non-Hallucinogenic Psychedelic Analog with Therapeutic ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Conditioned Place Preference (CPP) Protocol Framework].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b649617#18-mc-

conditioned-place-preference-cpp-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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